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Introduction

Cyproflanilide is a novel meta-diamide insecticide demonstrating significant efficacy against a
range of agricultural pests. Its unique mode of action and chemical structure make it a subject
of considerable interest for researchers in crop protection and insecticide development. This
technical guide provides a comprehensive overview of the chemical structure and known
properties of Cyproflanilide, including available data on its physicochemical, pharmacological,
and toxicological characteristics. The information is presented to support further research and
development in the field.

Chemical Structure and Identity

Cyproflanilide is chemically known as N-(2-bromo-4-(perfluoropropan-2-yl)-6-
(trifluoromethyl)phenyl)-3-(N-(cyclopropylmethyl)-4-fluorobenzamido)-2-fluorobenzamide.[1][2]
Its structure is characterized by a central fluorinated benzamide core with two distinct amide
linkages connecting to a brominated and fluorinated phenyl ring and a cyclopropylmethyl-
substituted aminobenzoyl group.

Table 1: Chemical Identification of Cyproflanilide
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Identifier Value
N-(2-bromo-4-(perfluoropropan-2-yl)-6-
trifluoromethyl)phenyl)-3-(N-

IUPAC Name ( yhpheny)-3-
(cyclopropylmethyl)-4-fluorobenzamido)-2-
fluorobenzamide[1][2]

CAS Number 2375110-88-4[1]

Molecular Formula C2sH17BrF12N20:2

Molecular Weight 721.34 g/mol

Canonical SMILES

C1CC1CN(C2=CC=C(C=C2)F)C(=0)C3=C(F)C
=CC=C3C(=0)NC4=C(Br)C=C(C=C4C(F)
(FF)C(C(F)(F)F)(C(F)(F)F)F

InChl Key

WULALRGFFYJWOL-UHFFFAOYSA-N

Physicochemical Properties

Detailed experimental data on the physicochemical properties of Cyproflanilide are limited in

publicly available literature. The following table summarizes the available information.

Table 2: Physicochemical Properties of Cyproflanilide

Property

Value

Physical State

Solid

Melting Point

Data not available

Boiling Point

Data not available

Vapor Pressure

Data not available

Solubility in Water

Data not available

Solubility in Organic Solvents

Data not available

Octanol-Water Partition Coefficient (logP)

Data not available

pKa

Data not available
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Pharmacological Properties and Mechanism of
Action

Cyproflanilide is classified as a Group 30 insecticide by the Insecticide Resistance Action
Committee (IRAC), acting as an allosteric modulator of GABA-gated chloride channels. This

mode of action is distinct from many other classes of insecticides.

Mechanism of Action Workflow

Click to download full resolution via product page

Figure 1. Proposed mechanism of action for Cyproflanilide.

Cyproflanilide itself is considered a pro-pesticide. Following ingestion or contact by the target
insect, it undergoes metabolic activation, likely through enzymatic processes, to its active form.
This active metabolite then binds to an allosteric site on the GABA receptor-chloride channel
complex in the insect's nervous system. This binding event blocks the influx of chloride ions
into the neuron, preventing hyperpolarization and disrupting normal nerve signal transmission.
The resulting hyperexcitation of the nervous system leads to paralysis and ultimately the death
of the insect.

Toxicological Profile

The toxicological profile of Cyproflanilide is still under investigation. Available data primarily
focuses on its insecticidal activity. Information on its toxicity to non-target organisms is limited.

Table 3: Acute Toxicity of Cyproflanilide
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Organism

Test Type

Value

Chilo suppressalis (Asiatic rice

borer), 3rd instar larvae

LD1o

1.7 ng/larva

LD3o

6.62 ng/larva

LDso

16.92 ng/larva

Mammals (Rat)

Acute Oral LDso

Data not available

Acute Dermal LDso

Data not available

Acute Inhalation LCso

Data not available

Birds

Acute Oral LDso

Data not available

Fish

96-hour LCso

Data not available

Aquatic Invertebrates (Daphnia

sp.)

48-hour ECso

Data not available

Algae

72-hour ECso

Data not available

Honeybees

Acute Contact LDso

Data not available

Acute Oral LDso Data not available

Experimental Protocols

Detailed, standardized experimental protocols for the synthesis and analysis of Cyproflanilide
are not widely published. However, based on related literature for similar meta-diamide
compounds, the following methodologies can be inferred and adapted.

Synthesis of Cyproflanilide (Proposed)

The synthesis of Cyproflanilide likely involves a multi-step process. A plausible synthetic route
is outlined below, based on the synthesis of related derivatives.
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Final Condensation

2-Bromo-4-(perfluoropropan-2-yl)

-6-(trifluoromethyl)aniline

+Amine (C2) + Intermediate B

Amide Intermediate

Cyproflanilide

Intermediate A

Synthesis of Intermediate B

4-Fluorobenzoyl chloride

+ CIC(O)CsHaF 3-(N-(cyclopropylmethyl)
> -4-fluorobenzamido)aniline

4-Fluoro-N-(cyclopropylmethyl)aniline

Synthesis of Intermediate A

Thionyl chloride

+S0Clz

2-Fluoro-3-nitrobenzoyl chloride

A/

2-Fluoro-3-nitrobenzoic acid

Click to download full resolution via product page

Figure 2. A plausible synthetic workflow for Cyproflanilide.

Methodology:
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Step 1: Synthesis of N-(2-bromo-4-(perfluoropropan-2-yl)-6-(trifluoromethyl)phenyl)-2-fluoro-
3-nitrobenzamide. This intermediate is synthesized by reacting 2-bromo-4-(perfluoropropan-
2-yl)-6-(trifluoromethyl)aniline with 2-fluoro-3-nitrobenzoyl chloride in the presence of a base
such as N,N-diisopropylethylamine (DIPEA) and a catalyst like 4-dimethylaminopyridine
(DMAP) in a suitable solvent at elevated temperatures.

Step 2: Reduction of the Nitro Group. The nitro group of the resulting benzamide is then
reduced to an amino group using a reducing agent such as stannous chloride in a solvent
like ethanol.

Step 3: Acylation of the Amino Group. The newly formed amino group is subsequently
acylated with 4-fluoro-N-(cyclopropylmethyl)benzoyl chloride to yield the final product,
Cyproflanilide. The reaction is typically carried out in the presence of a base to neutralize
the HCI byproduct.

Purification: The final product would be purified using standard techniques such as column
chromatography on silica gel.

Insecticidal Bioassay (Larval Topical Application)

This protocol is a general guideline for assessing the insecticidal activity of Cyproflanilide
against lepidopteran larvae.

Methodology:

o Test Compound Preparation: Prepare a stock solution of Cyproflanilide in a suitable solvent
(e.g., acetone). A series of dilutions are then made to obtain the desired test concentrations.

» Insect Rearing: Rear the target insect species (e.g., Chilo suppressalis) under controlled
conditions of temperature, humidity, and photoperiod. Use third-instar larvae for the
bioassay.

o Topical Application: Apply a small, precise volume (e.g., 0.5 pL) of each test solution to the
dorsal thorax of individual larvae using a micro-applicator. A control group is treated with the
solvent only.
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 Incubation: After treatment, place the larvae individually in petri dishes containing an artificial
diet. Maintain the larvae under the same controlled conditions as for rearing.

o Mortality Assessment: Assess larval mortality at specified time points (e.g., 24, 48, and 72
hours) after application. Larvae that are unable to move when prodded with a fine brush are
considered dead.

o Data Analysis: Calculate the percentage mortality for each concentration and correct for
control mortality using Abbott's formula. Determine the LDso, LD30, and LD1o values using
probit analysis.

Conclusion

Cyproflanilide is a promising new insecticide with a distinct mode of action that makes it a
valuable tool for insecticide resistance management. While its chemical structure and
mechanism of action are relatively well-understood, there is a significant need for more
comprehensive data on its physicochemical and toxicological properties. Further research to fill
these data gaps will be crucial for a complete understanding of its environmental fate, non-
target effects, and for the development of robust and safe application strategies in agriculture.
The experimental protocols outlined in this guide provide a foundation for researchers to
conduct further studies and contribute to the body of knowledge on this important insecticidal
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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cyproflanilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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